Cas no 70004-76-1 (L-Aspartic acid,N-[(2R)-2-amino-2-carboxyethyl]- (9CI))

• Product Name: L-Aspartic acid,N-[(2R)-2-amino-2-carboxyethyl]- (9CI)
• CAS No: 70004-76-1
• MF: C₇H₁₂N₂O₆
• MW: 220.179982185364
• CID: 571565
• PubChem ID: 155348
• Update Time: 2025-04-19

L-Aspartic acid,N-[(2R)-2-amino-2-carboxyethyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Aspartic acid,N-[(2R)-2-amino-2-carboxyethyl]- (9CI)

• Inchi： 1S/C7H12N2O6/c8-3(6(12)13)2-9-4(7(14)15)1-5(10)11/h3-4,9H,1-2,8H2,(H,10,11)(H,12,13)(H,14,15)/t3-,4+/m1/s1
• InChI Key： HKUWZGIXOSUJLV-DMTCNVIQSA-N
• SMILES： OC([C@H](CC(=O)O)NC[C@H](C(=O)O)N)=O

Computed Properties

• Exact Mass: 220.06956
• Monoisotopic Mass: 220.06953611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6.9
• Topological Polar Surface Area: 150Ų

Experimental Properties

• PSA: 149.95